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Compound of Interest

Compound Name:
3-(4-Isobutyl-2-

methylphenyl)propanal

Cat. No.: B13988180 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 3-(4-isobutyl-2-
methylphenyl)propanal (CAS No. 1637294-12-2)

For Researchers, Scientists, and Professionals in Analytical Chemistry and Fragrance Science

Introduction
3-(4-isobutyl-2-methylphenyl)propanal, identified by CAS number 1637294-12-2, is a

significant aroma compound known commercially as Nympheal™.[1] This synthetic fragrance

ingredient is valued for its diffusive floral cyclamen and muguet (lily-of-the-valley) notes,

complemented by green and watery facets.[2] Its unique olfactory profile, which imparts a

creamy and voluminous white floral character, has led to its widespread use in fine fragrances,

cosmetics, and various household products.[2][3]

From a chemical standpoint, 3-(4-isobutyl-2-methylphenyl)propanal is a substituted aromatic

aldehyde. The strategic placement of a methyl group at the 2-position of the phenyl ring is a

key structural feature, designed to enhance the biological safety of the ingredient.[4] This

technical guide provides a comprehensive overview of the physicochemical data for this

compound, intended to support research, quality control, and safety assessment in its various

applications.

Chemical Structure and Identification
The molecular structure of 3-(4-isobutyl-2-methylphenyl)propanal is fundamental to its

chemical behavior and olfactory properties.
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Caption: Chemical Structure of 3-(4-isobutyl-2-methylphenyl)propanal
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Table 1: Chemical Identifiers

Identifier Value

CAS Number 1637294-12-2[5]

IUPAC Name
3-[2-methyl-4-(2-

methylpropyl)phenyl]propanal[5]

Synonyms
Nympheal™, Benzenepropanal, 2-methyl-4-(2-

methylpropyl)-[1]

Molecular Formula C₁₄H₂₀O[5]

SMILES CC1=C(C=CC(=C1)CC(C)C)CCC=O[5][6]

InChIKey UKZXPOJABTXLMK-UHFFFAOYSA-N[5]

Physicochemical Properties
The physicochemical properties of 3-(4-isobutyl-2-methylphenyl)propanal are critical for its

formulation, performance, and environmental fate. The data presented below is a synthesis of

predicted and experimental values from various sources.

Table 2: Physicochemical Data
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Property Value Source

Molecular Weight 204.31 g/mol [5]

Appearance Colorless to pale straw liquid [2]

Odor Profile
Floral, green, aldehydic, fresh,

lily, muguet
[6]

Boiling Point (estimated) 290-295.43 °C [6][7]

Vapor Pressure (estimated)
0.0008 hPa @ 20°C; 0.0014

hPa @ 25°C
[6]

Water Solubility (estimated) 5.656 mg/L @ 25°C [7]

LogP (Octanol-Water Partition

Coefficient)
3.6 - 4.53 (estimated) [6][7]

Density (predicted) 0.934 ± 0.06 g/cm³ [2]

Synthesis Overview
The synthesis of 3-(4-isobutyl-2-methylphenyl)propanal on an industrial scale has been a

subject of process research to ensure efficiency and regiochemical control.[4] One reported

multi-kilogram scale synthesis involves a multi-step process starting from 1-isobutyl-3-

methylbenzene.[4] The key steps include electrophilic bromination, followed by the formation of

a Grignard reagent and subsequent reaction with dimethylformamide (DMF) to yield the

corresponding benzaldehyde.[4] This intermediate is then reacted with ethyl vinyl ether,

followed by hydrogenation to produce the final propanal product.[4]
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Caption: Simplified Synthesis Workflow

Analytical Methodologies
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The characterization and quantification of 3-(4-isobutyl-2-methylphenyl)propanal in complex

matrices such as perfumes and consumer products rely on robust analytical techniques. Gas

chromatography-mass spectrometry (GC-MS) is the most common method for the analysis of

volatile fragrance compounds.[8][9] Nuclear magnetic resonance (NMR) spectroscopy is

invaluable for structural elucidation and purity assessment of the neat material.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
This protocol provides a general framework for the qualitative and quantitative analysis of 3-(4-
isobutyl-2-methylphenyl)propanal.

1. Sample Preparation:

Liquid Samples (e.g., Perfumes, Lotions): A liquid-liquid extraction is typically employed.

Accurately weigh approximately 1 g of the sample into a centrifuge tube.

Add an appropriate internal standard.

Add 5 mL of a suitable extraction solvent (e.g., a mixture of diethyl ether and hexane).

Vortex for 2 minutes and centrifuge to separate the layers.

Carefully transfer the organic layer to a clean vial for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph:

Column: A non-polar or medium-polarity capillary column is suitable (e.g., VF-5ms, 30 m x

0.25 mm i.d., 0.25 µm film thickness).[10]

Carrier Gas: Helium at a constant flow of 1.0 mL/min.[10]

Injection: 1-2 µL in splitless mode.[10]

Oven Temperature Program:
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Initial temperature: 60°C, hold for 2 minutes.

Ramp 1: 3°C/min to 125°C.[10]

Ramp 2: 7°C/min to 230°C.[10]

Ramp 3: 20°C/min to 300°C, hold for 5 minutes.[10]

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Mode: Full scan (e.g., m/z 35-350) for qualitative analysis and identification.[11]

Selective Ion Monitoring (SIM) Mode: For quantitative analysis, monitor characteristic ions

of 3-(4-isobutyl-2-methylphenyl)propanal.[10]

3. Data Analysis:

Identification: Compare the obtained mass spectrum and retention time with that of a

certified reference standard.

Quantification: Construct a calibration curve using the peak area ratio of the analyte to the

internal standard at different concentrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol
This protocol outlines the general steps for acquiring ¹H and ¹³C NMR spectra for structural

verification.

1. Sample Preparation:

Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent

(e.g., CDCl₃).

Add a small amount of an internal standard for chemical shift referencing, such as

tetramethylsilane (TMS).
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Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended.

¹H NMR:

Acquire a standard one-dimensional proton spectrum.

Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds,

and a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR:

Acquire a proton-decoupled ¹³C spectrum.

A larger number of scans will be required compared to ¹H NMR.

3. Spectral Interpretation:

Analyze the chemical shifts, integration values, and coupling patterns in the ¹H spectrum to

confirm the proton environment.

Analyze the chemical shifts in the ¹³C spectrum to identify all unique carbon atoms in the

molecule.

Safety and Hazard Information
According to classifications provided in REACH registrations, 3-(4-isobutyl-2-
methylphenyl)propanal is associated with several hazards.[3] It is reported to cause skin and

serious eye irritation, and may cause an allergic skin reaction.[3] It is also considered harmful if

inhaled and is very toxic to aquatic life with long-lasting effects.[3] Appropriate personal

protective equipment and handling procedures are essential when working with this compound.

Conclusion
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3-(4-isobutyl-2-methylphenyl)propanal (CAS No. 1637294-12-2) is a commercially important

fragrance ingredient with a well-defined chemical structure and a range of estimated

physicochemical properties that govern its application. Its analysis is readily achievable through

standard chromatographic and spectroscopic techniques, particularly GC-MS. The information

compiled in this guide serves as a valuable technical resource for scientists and professionals

involved in the research, development, and quality control of products containing this

compound, while also highlighting the necessary safety precautions for its handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13988180#cas-number-1637294-12-2-
physicochemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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